![molecular formula C18H16BrNO2 B4672659 8-[2-(3-bromophenoxy)ethoxy]-2-methylquinoline](/img/structure/B4672659.png)
8-[2-(3-bromophenoxy)ethoxy]-2-methylquinoline
Overview
Description
8-[2-(3-bromophenoxy)ethoxy]-2-methylquinoline, also known as Brequinar, is a synthetic compound that belongs to the quinoline family. It has been extensively studied for its potential therapeutic applications in cancer treatment.
Mechanism of Action
8-[2-(3-bromophenoxy)ethoxy]-2-methylquinoline inhibits the activity of DHODH by binding to the enzyme's active site. The binding of 8-[2-(3-bromophenoxy)ethoxy]-2-methylquinoline to DHODH prevents the enzyme from converting dihydroorotate to orotate, which is a key step in the de novo pyrimidine synthesis pathway. This inhibition leads to the depletion of pyrimidine nucleotides, which are essential for DNA synthesis and cell proliferation. As a result, 8-[2-(3-bromophenoxy)ethoxy]-2-methylquinoline has been shown to have potent anti-proliferative effects on cancer cells.
Biochemical and Physiological Effects:
8-[2-(3-bromophenoxy)ethoxy]-2-methylquinoline has been shown to have potent anti-proliferative effects on cancer cells. In addition, it has been shown to induce apoptosis, or programmed cell death, in cancer cells. 8-[2-(3-bromophenoxy)ethoxy]-2-methylquinoline has also been shown to inhibit angiogenesis, the process by which new blood vessels are formed, which is essential for tumor growth and metastasis.
Advantages and Limitations for Lab Experiments
One advantage of 8-[2-(3-bromophenoxy)ethoxy]-2-methylquinoline is its potent anti-proliferative effects on cancer cells. However, one limitation of 8-[2-(3-bromophenoxy)ethoxy]-2-methylquinoline is its potential toxicity to normal cells. In addition, 8-[2-(3-bromophenoxy)ethoxy]-2-methylquinoline has poor solubility in water, which can make it difficult to administer in vivo.
Future Directions
For 8-[2-(3-bromophenoxy)ethoxy]-2-methylquinoline research include the development of more potent and selective DHODH inhibitors, the investigation of 8-[2-(3-bromophenoxy)ethoxy]-2-methylquinoline's potential use in combination with other cancer therapies, and the development of more effective methods for delivering 8-[2-(3-bromophenoxy)ethoxy]-2-methylquinoline in vivo. In addition, further studies are needed to investigate the potential toxicity of 8-[2-(3-bromophenoxy)ethoxy]-2-methylquinoline to normal cells and to identify potential biomarkers for patient selection.
Scientific Research Applications
8-[2-(3-bromophenoxy)ethoxy]-2-methylquinoline has been extensively studied for its potential therapeutic applications in cancer treatment. It has been shown to inhibit the activity of dihydroorotate dehydrogenase (DHODH), an enzyme that is involved in the de novo pyrimidine synthesis pathway. This inhibition leads to the depletion of pyrimidine nucleotides, which are essential for DNA synthesis and cell proliferation. As a result, 8-[2-(3-bromophenoxy)ethoxy]-2-methylquinoline has been shown to have potent anti-proliferative effects on cancer cells.
properties
IUPAC Name |
8-[2-(3-bromophenoxy)ethoxy]-2-methylquinoline |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16BrNO2/c1-13-8-9-14-4-2-7-17(18(14)20-13)22-11-10-21-16-6-3-5-15(19)12-16/h2-9,12H,10-11H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GITWOGGGKCSCHI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=C(C=CC=C2OCCOC3=CC(=CC=C3)Br)C=C1 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16BrNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.2 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
8-[2-(3-Bromophenoxy)ethoxy]-2-methylquinoline | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![methyl 6-(3-bromophenyl)-1-butyl-3-methyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylate](/img/structure/B4672579.png)
![diisopropyl 5-({[(4-chlorobenzyl)amino]carbonothioyl}amino)isophthalate](/img/structure/B4672592.png)
![4-[1-(2,4-dichlorobenzyl)-1H-pyrazol-4-yl]-5-(1H-pyrazol-1-ylmethyl)-4H-1,2,4-triazole-3-thiol](/img/structure/B4672615.png)
![4-[2-(4-bromo-5-methyl-1H-pyrazol-1-yl)propanoyl]morpholine](/img/structure/B4672622.png)
![N-[1-(3,4-dichlorobenzyl)-3,5-dimethyl-1H-pyrazol-4-yl][1,2,4]triazolo[1,5-a]pyrimidine-2-carboxamide](/img/structure/B4672641.png)
![N-(1,5-dimethyl-1H-pyrazol-4-yl)-1-ethyl-4-{[(1-methyl-1H-pyrazol-4-yl)sulfonyl]amino}-1H-pyrazole-5-carboxamide](/img/structure/B4672645.png)
![N-(4-{[(3,4-dimethylphenyl)amino]sulfonyl}phenyl)-4-nitrobenzenesulfonamide](/img/structure/B4672657.png)
![2-{[3-(2-bromo-4-chloro-6-methylphenoxy)propyl]thio}pyrimidine](/img/structure/B4672661.png)
![methyl 2-hydroxy-4-oxo-4-[(4-phenoxyphenyl)amino]-2-(trifluoromethyl)butanoate](/img/structure/B4672677.png)
![2-butyl-6-[(3-methoxypropyl)amino]-1H-benzo[de]isoquinoline-1,3(2H)-dione](/img/structure/B4672683.png)